Cas no 1217832-93-3 ((S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid
• CAS No: 1217832-93-3
• MF: C₁₈H₂₂F₃NO₄
• MW: 373.366796016693
• MDL: MFCD06796800
• CID: 1032834
• PubChem ID: 7145503
• Update Time: 2025-10-29

(S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)benzyl)pyrrolidine-2-carboxylic acid
• (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid
• Boc-(S)-alpha-(3-trifluoromethylbenzyl)-proline
• AC1OGA4I
• AK120304
• KB-210718
• MolPort-003-794-541
• Boc-(S)-alpha-(3-trifluoromethyl-benzyl)-proline
• starbld0000464
• 1217832-93-3
• MFCD06796800
• PS-12596
• AKOS015949613
• DTXSID40428027
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidine-2-carboxylic acid

• MDL： MFCD06796800
• Inchi： 1S/C18H22F3NO4/c1-16(2,3)26-15(25)22-9-5-8-17(22,14(23)24)11-12-6-4-7-13(10-12)18(19,20)21/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,23,24)/t17-/m0/s1
• InChI Key： WXGUGSIKOXDJSI-KRWDZBQOSA-N
• SMILES： FC(C1=CC=CC(=C1)C[C@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 373.15000
• Monoisotopic Mass: 373.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 4.04010

Additional information on (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid (CAS No. 1217832-93-3)

(S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid (CAS No. 1217832-93-3) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group and a 3-(trifluoromethyl)benzyl moiety, making it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and enzyme modulators. Its structural uniqueness, combined with the trifluoromethyl group, enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

The growing demand for chiral building blocks and fluorinated compounds in drug design has positioned this molecule as a focal point in academic and industrial research. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "trifluoromethyl-substituted carboxylic acids" due to their relevance in optimizing drug candidates. The compound’s stereospecificity (S-configuration) is critical for interactions with biological targets, aligning with the industry’s emphasis on enantioselective synthesis.

In the context of green chemistry and sustainable practices, CAS No. 1217832-93-3 is often explored for its potential in catalytic asymmetric reactions. The trifluoromethyl group (CF₃) is a hotspot in agrochemical and pharmaceutical applications due to its electron-withdrawing properties and lipophilicity. This aligns with trending searches like "CF₃-containing drug intermediates" or "Boc deprotection strategies," reflecting its interdisciplinary importance.

From a synthetic perspective, this compound serves as a precursor for peptidomimetics and small-molecule therapeutics. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, meeting the needs of combinatorial chemistry libraries. Analysts highlight its role in "fragment-based drug discovery" and "scaffold hopping," techniques pivotal for identifying novel bioactive molecules.

Quality control and analytical characterization of (S)-1-(tert-Butoxycarbonyl)-2-(3-(trifluoromethyl)-benzyl)pyrrolidine-2-carboxylic acid involve advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a topic frequently queried as "purity assessment of chiral intermediates." The compound’s stability under various conditions is also a subject of study, particularly for storage and transport optimization.

In summary, CAS No. 1217832-93-3 exemplifies the convergence of chiral chemistry, fluorine chemistry, and drug development. Its versatility and relevance to cutting-edge research underscore its prominence in scientific literature and patent filings. As the pharmaceutical industry advances toward personalized medicine, such tailored intermediates will remain indispensable.